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Compound of Interest

Compound Name: 1,2,4,5-Tetrachlorobenzene

Cat. No.: B7788368

An In-Depth Technical Guide to the Physical and Chemical Characteristics of 1,2,4,5-
Tetrachlorobenzene

This technical guide provides a comprehensive overview of the physical and chemical
properties of 1,2,4,5-tetrachlorobenzene, tailored for researchers, scientists, and
professionals in drug development.

General Information

1,2,4,5-Tetrachlorobenzene is a chlorinated aromatic hydrocarbon.[1] It appears as colorless
crystals or a white crystalline solid, sometimes in the form of flakes or powder, and possesses a
strong, unpleasant odor.[1][2][3] At room temperature, it exists in a solid state.[2]

Molecular Structure:

Caption: Molecular structure of 1,2,4,5-Tetrachlorobenzene.

Physical Properties

The physical properties of 1,2,4,5-tetrachlorobenzene are summarized in the table below.
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Property Value Reference

Molecular Formula CeH2Cla [4115][6]

Molecular Weight 215.89 g/mol [51[71[8]

CAS Number 95-94-3 [41051[7]

Appearance Colorle'ss crys.tals, white 2]
crystalline solid

Odor Unpleasant [31[4]

Melting Point 138-142 °C [4]

Boiling Point 240-246 °C [8][10]

Density 1.86 g/cm3 [4107]

Vapor Pressure

0.005 mm Hg (at 20 °C)

[7]

Water Solubility

0.5 mg/L

[7]

Solubility in Organic Solvents

Soluble in toluene

[4]

Chemical Properties and Reactivity

1,2,4,5-Tetrachlorobenzene is a stable compound but can undergo several chemical

reactions, including:

o Reductive Dechlorination: This process involves the removal of chlorine atoms. It can occur

under anaerobic conditions, where it is transformed into 1,2,4-trichlorobenzene.[10] This

reaction can be mediated by microbial activity.

e Formation of 2,3,5,6-Tetrachlorophenol: Through alkaline hydrolysis, 1,2,4,5-

tetrachlorobenzene can be converted to 2,3,5,6-tetrachlorophenol.[11]

e Photolysis: When exposed to sunlight, it can degrade into other chlorinated compounds,

such as 1,2,4-trichlorobenzene and various isomers of dichlorobenzene and polychlorinated

biphenyls.[10]
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e Incompatibilities: It is incompatible with strong oxidizing agents and reacts explosively with
alkaline methanol solutions.[10]

The following diagram illustrates key chemical transformations of 1,2,4,5-tetrachlorobenzene.

1,2,4,5-Tetrachlorobenzene

Reductive DechlorinationN\Alkaline Hydrolysis

1,2,4-Trichlorobenzene 2,3,5,6-Tetrachlorophenol

Click to download full resolution via product page

Caption: Key chemical reactions of 1,2,4,5-Tetrachlorobenzene.

Experimental Protocols

Detailed experimental protocols for the determination of all physical and chemical properties of
1,2,4,5-tetrachlorobenzene are not readily available in the searched literature. However, this
section outlines general methodologies that are commonly used for these types of
measurements.

Determination of Melting Point

A common method for determining the melting point of a crystalline solid is using a Thiele tube
or a melting point apparatus.

 Principle: A small, powdered sample is heated slowly, and the temperature range from the
first sign of melting to the complete liquefaction is recorded.

e General Procedure (Thiele Tube Method):

o A small amount of the crystalline 1,2,4,5-tetrachlorobenzene is placed in a capillary tube,
which is then attached to a thermometer.
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o The thermometer and capillary tube are immersed in a heating bath (e.g., mineral oil)
within a Thiele tube.

o The Thiele tube is heated gently and evenly.

o The temperature at which the substance starts to melt and the temperature at which it
becomes completely liquid are recorded as the melting point range.

Determination of Boiling Point

The boiling point can be determined by distillation or by using a micro-boiling point method.

e Principle: The boiling point is the temperature at which the vapor pressure of the liquid
equals the surrounding atmospheric pressure.

e General Procedure (Distillation Method):

[¢]

A sample of 1,2,4,5-tetrachlorobenzene is placed in a distillation flask with boiling chips.

The flask is heated, and the vapor rises and is condensed.

[¢]

The temperature of the vapor is measured with a thermometer placed at the level of the

[e]

side arm of the distillation head.

The constant temperature observed during the distillation of the pure liquid is the boiling

[e]

point.

Determination of Water Solubility

The shake-flask method is a common technique for determining the water solubility of a
substance.

 Principle: A supersaturated solution of the solute in water is agitated until equilibrium is
reached. The concentration of the dissolved solute is then measured.

e General Procedure:
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o An excess amount of 1,2,4,5-tetrachlorobenzene is added to a flask containing purified
water.

o The flask is sealed and agitated at a constant temperature for an extended period (e.g.,
24-48 hours) to ensure equilibrium is reached.

o The solution is then filtered or centrifuged to remove the undissolved solid.

o The concentration of 1,2,4,5-tetrachlorobenzene in the aqueous phase is determined
using an appropriate analytical technique, such as gas chromatography (GC) or high-
performance liquid chromatography (HPLC).

Spectroscopic Analysis

« Infrared (IR) Spectroscopy: IR spectra can be obtained using a Fourier Transform Infrared
(FTIR) spectrometer. A sample can be prepared as a KBr pellet or dissolved in a suitable
solvent (e.g., carbon tetrachloride or carbon disulfide). The NIST WebBook provides an IR
spectrum of 1,2,4,5-tetrachlorobenzene recorded in a solution.[12]

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR spectra are
typically recorded on a high-resolution NMR spectrometer. The sample is dissolved in a
deuterated solvent, such as chloroform-d (CDCIz). ChemicalBook provides access to the H
NMR spectrum of 1,2,4,5-tetrachlorobenzene.[10]

o Mass Spectrometry (MS): Mass spectra can be obtained using various ionization techniques,
such as electron ionization (El). The NIST WebBook provides an electron ionization mass
spectrum for this compound.[9]

The following diagram illustrates a general workflow for the characterization of 1,2,4,5-
tetrachlorobenzene.
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Caption: General workflow for the characterization of 1,2,4,5-Tetrachlorobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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